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Compound of Interest

Compound Name: HLM006474

Cat. No.: B607963

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation, storage,

and handling of stock solutions of HLM006474, a pan-inhibitor of the E2F transcription factor

family.

Introduction

HLM006474 is a cell-permeable small molecule that inhibits the DNA binding activity of E2F

transcription factors, with a reported IC50 of 29.8 µM for E2F4 in A375 melanoma cells.[1][2][3]

It functions by disrupting the E2F/DP heterodimer's interaction with DNA, leading to a reduction

in the transcription of E2F target genes involved in cell cycle progression and proliferation.[4][5]

This inhibitory activity ultimately results in decreased cell viability and induction of apoptosis in

various cancer cell lines, making HLM006474 a valuable tool for cancer research and drug

development.[2][4][6]
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The following table summarizes the key quantitative data for HLM006474.

Property Value Source

Molecular Formula C₂₅H₂₅N₃O₂ [1][3][7]

Molecular Weight 399.48 g/mol [1][2][7]

CAS Number 353519-63-8 [1][2][7]

Appearance White to off-white solid [7][8]

Purity ≥95% (HPLC) [3][7]

Solubility

DMSO: ≥ 1 mg/mL (2.5 mM)

[1], 10 mg/mL (25.03 mM)[2],

16.67 mg/mL (41.73 mM)[8],

50 mg/mL[7] Water: <1

mg/mL[2] Ethanol: <1

mg/mL[2]

[1][2][7][8]

Storage (Solid) -20°C for up to 3 years[1][8] [1][8]

Storage (Stock Solution in

DMSO)

-80°C for up to 1 year[1][2] or 2

years[8] -20°C for up to 1

month[2] or 3 months[7]

[1][2][7][8]

In Vitro IC₅₀ (E2F4 DNA-

binding)
29.8 µM (in A375 cells) [1][2][9]

Typical In Vitro Working

Concentrations
15 - 75 µM [1][2][8]

Experimental Protocols
1. Preparation of a 10 mM HLM006474 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of HLM006474 in dimethyl

sulfoxide (DMSO).
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HLM006474 (solid powder)

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[1]

Analytical balance

Procedure:

Equilibrate HLM006474 to Room Temperature: Before opening, allow the vial of HLM006474
powder to equilibrate to room temperature for at least 60 minutes to prevent condensation of

moisture.

Weigh HLM006474: In a chemical fume hood, carefully weigh the desired amount of

HLM006474 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.995 mg of HLM006474 (Molecular Weight = 399.48).

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed HLM006474
powder. For a 10 mM stock, add 1 mL of DMSO for every 3.995 mg of compound.

Promote Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve,

sonication is recommended to aid dissolution.[1] Gentle warming to 37°C for 10-30 minutes

may also be employed if necessary, especially for higher concentrations.[8][10]

Aliquot for Storage: Once the HLM006474 is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. This will help to avoid

repeated freeze-thaw cycles.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1-3 months) or at -80°C for

long-term storage (up to 1-2 years).[1][2][7][8]
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2. Preparation of Working Solutions

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the HLM006474 stock solution at room

temperature.

Dilute to Working Concentration: Dilute the stock solution to the desired final concentration in

your cell culture medium or experimental buffer. For example, to prepare a 40 µM working

solution in 1 mL of medium from a 10 mM stock, add 4 µL of the stock solution to 996 µL of

medium.

Mix Thoroughly: Gently mix the working solution before adding it to your experimental

system.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment

and use them on the same day.
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Caption: Workflow for HLM006474 Stock Solution Preparation.
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Caption: HLM006474 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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